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Compound of Interest

Compound Name: Reactive Blue 19

Cat. No.: B7804100

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and analytical
characteristics of C.l. Reactive Blue 19, an anthraquinone-based dye. The document details
its chemical structure, properties, synthesis, and analytical methodologies. Furthermore, it
explores the potential interactions of its core anthraquinone structure with biological signaling
pathways, offering insights for researchers in drug development.

Chemical Identity and Properties

Reactive Blue 19 (RB-19), also known by its Colour Index name C.1. 61200, is a synthetic dye
characterized by a substituted anthraquinone core.[1] This core structure is responsible for its
vibrant blue color and many of its chemical properties. The molecule's reactivity, allowing it to
form covalent bonds with substrates like cellulose, is imparted by the vinyl sulfone group, which
Is often present in its precursor form as a sulfatoethylsulfonyl group.[2]

Table 1: Chemical and Physical Properties of Reactive Blue 19
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Property Value Reference(s)

disodium;1-amino-9,10-dioxo-
4-[[3-[[2-

IUPAC Name
(sulfooxy)ethyl]sulfonyl]phenyl]
amino]-2-anthracenesulfonate
Molecular Formula C22H16N2Na2011Ss [1]
Molecular Weight 626.55 g/mol [1]
CAS Number 2580-78-1 [1]
Appearance Dark blue powder
Solubility Soluble in water
] ~592 nm (Visible), ~285-310
UV-Vis Amax

nm (UV)

Synthesis of Reactive Blue 19

The primary manufacturing method for Reactive Blue 19 involves the condensation of 1-
amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid (bromamic acid) with 2-((3-
aminophenyl)sulfonyl)ethyl hydrogen sulfate. The reaction is typically carried out in an aqueous
medium in the presence of a copper catalyst and a phosphate buffer to maintain the optimal pH
for the reaction.

Experimental Protocol: Synthesis

This protocol is a generalized representation based on common industrial practices.
Materials:

e 1-amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid (Bromamic acid)
e 2-((3-aminophenyl)sulfonyl)ethyl hydrogen sulfate

o Copper (I) sulfate (or other copper catalyst)
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Sodium dihydrogen phosphate

Disodium hydrogen phosphate

Sodium chloride

Deionized water
Procedure:

e A solution of 2-((3-aminophenyl)sulfonyl)ethyl hydrogen sulfate is prepared in deionized
water.

e Bromamic acid is added to the solution with stirring to form a suspension.

e The phosphate buffer components (sodium dihydrogen phosphate and disodium hydrogen
phosphate) and the copper catalyst are added to the reaction mixture.

e The mixture is heated to a specified temperature (e.g., 60-90°C) and maintained for a set
period.

e The reaction progress is monitored by a suitable analytical technique, such as thin-layer
chromatography (TLC) or high-performance liquid chromatography (HPLC).

e Upon completion, the reaction mixture is cooled.
o The product is precipitated by the addition of sodium chloride (salting out).

e The precipitated Reactive Blue 19 is collected by filtration, washed with a brine solution, and
dried.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Anthraquinone
Structure of Reactive Blue 19]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7804100#understanding-the-anthraquinone-
structure-of-reactive-blue-19]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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